4-methoxy-N-(9H-purin-6-yl)benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Methoxy-N-(9H-purin-6-yl)benzamide is a purine derivative characterized by a benzamide moiety substituted with a methoxy group at the para-position and linked to the 6-amino position of the purine scaffold. Its molecular formula is C₁₃H₁₁N₅O₂, with a molecular weight of 269.26 g/mol. This compound is structurally related to bioactive purine analogs, which often exhibit anticancer, antiviral, or antimicrobial activities.
Properties
Molecular Formula |
C13H11N5O2 |
|---|---|
Molecular Weight |
269.26 g/mol |
IUPAC Name |
4-methoxy-N-(7H-purin-6-yl)benzamide |
InChI |
InChI=1S/C13H11N5O2/c1-20-9-4-2-8(3-5-9)13(19)18-12-10-11(15-6-14-10)16-7-17-12/h2-7H,1H3,(H2,14,15,16,17,18,19) |
InChI Key |
QSABPJKFCDBSJP-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=NC=NC3=C2NC=N3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Purine Core
Halogenated Derivatives
- 4-((6-Amino-2-fluoro-9H-purin-9-yl)methyl)-N-(3-(trifluoromethyl)phenyl)benzamide (Compound 8): Substituents: Fluorine at purine C2, trifluoromethylphenyl group. Properties: Melting point 309–311°C, 78% yield. Activity: Enhanced anticancer activity due to fluorine’s electronegativity and trifluoromethyl’s lipophilicity .
- 4-((2,6-Dichloro-9H-purin-9-yl)methyl)-N-(3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl)benzamide (Compound 10) :
Methoxy-Substituted Analogs
- 9-(4-Methoxyquinazolin-2-yl)-9H-purin-6-amine: Substituents: Methoxy group on quinazoline ring. Activity: Moderate antitumor activity; methoxy improves metabolic stability but reduces cellular uptake compared to non-methoxy analogs .
- 4-Methoxy-N-(4-(4-(trifluoromethyl)phenoxy)thieno[2,3-d]pyrimidin-2-yl)benzamide (8b): Substituents: Methoxy on benzamide, trifluoromethylphenoxy on thienopyrimidine. Activity: Antimicrobial activity (MIC = 2–8 µg/mL) due to combined electron-withdrawing (CF₃) and donating (OCH₃) effects .
Amino-Substituted Analogs
- 4-[(9H-purin-6-yl)amino]benzamide: Substituents: Amino group instead of methoxy. Properties: Molecular weight 254.25 g/mol, poor water solubility (22.6 µg/mL). Activity: Cytotoxic but requires prodrug strategies (e.g., phosphate derivatives) to enhance bioavailability .
Key Structural-Activity Relationships (SAR)
- Methoxy Group : Enhances solubility compared to chloro or trifluoromethyl groups but may reduce membrane permeability due to increased polarity .
- Halogenation : Chloro or fluoro substituents improve target binding (e.g., kinase inhibition) but decrease solubility and metabolic stability .
- Amino vs. Methoxy: Amino derivatives exhibit higher cytotoxicity but require prodrug formulations, whereas methoxy analogs show better solubility but moderate activity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
